NOTEXIN(NpNs) NOTEXIN(NpNs) NOTEXIN Np & Ns(cas 37223-96-4) is a mixture of 2 119-AA peptides structurally and functionally very similar, extracted from the venom of Notechis scutatus: Notexin Np (~60%) and Notexin Ns (33%), a minor natural variant with K replaced by R in 16. It is a toxic presynaptic phospholipase A2 (PLA2) with potent myotoxic activity. 119-amino acid protein with 7 disulfite bonds, from Notechis scutatus snake venom. Notexin exerts both presynaptic (blocks the release of acetylcholine) and myotoxic activities.
Brand Name: Vulcanchem
CAS No.: 37223-96-4
Catalog No.: VC026159
InChI:
SMILES:
Molecular Formula: Notexin, purified according to Karlsson et al. from the venom of snakes collected near Sydney, was shown by HPLC (2, 4) to be composed of several components, which are structurally and functionally very similar:- Notexin Np (~60%) and- Note
Molecular Weight: 13,574 Da

NOTEXIN(NpNs)

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CAS No.: 37223-96-4

Peptides

Catalog No.: VC026159

Molecular Formula: Notexin, purified according to Karlsson et al. from the venom of snakes collected near Sydney, was shown by HPLC (2, 4) to be composed of several components, which are structurally and functionally very similar:- Notexin Np (~60%) and- Note

Molecular Weight: 13,574 Da

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NOTEXIN(NpNs) - 37223-96-4

CAS No. 37223-96-4
Product Name NOTEXIN(NpNs)
Molecular Formula Notexin, purified according to Karlsson et al. from the venom of snakes collected near Sydney, was shown by HPLC (2, 4) to be composed of several components, which are structurally and functionally very similar:- Notexin Np (~60%) and- Note
Molecular Weight 13,574 Da
Purity ≥ 93 % (HPLC)
Description NOTEXIN Np & Ns(cas 37223-96-4) is a mixture of 2 119-AA peptides structurally and functionally very similar, extracted from the venom of Notechis scutatus: Notexin Np (~60%) and Notexin Ns (33%), a minor natural variant with K replaced by R in 16. It is a toxic presynaptic phospholipase A2 (PLA2) with potent myotoxic activity. 119-amino acid protein with 7 disulfite bonds, from Notechis scutatus snake venom. Notexin exerts both presynaptic (blocks the release of acetylcholine) and myotoxic activities.
References - Karlsson et al. Toxicon (1972). 10:405-413

- Mollier et al. Eur. J. Biochem. (1989). 185:263-270

- Halpert et al., J. Biol. Chem. (1975). 250:6990-6997

- Chwetzoff et al., FEBS Letters (1990). 161(2):226-230